Cas no 97187-32-1 (Oxepino[2,3-b][1,4]benzodioxin-5(2H)-one,decahydro-5a,8,10-trihydroxy-2-methyl-7,9-bis(methylamino)-, [2R-(2a,5ab,6ab,7b,8b,9b,10a,10aa,11ab)]- (9CI))

Oxepino[2,3-b][1,4]benzodioxin-5(2H)-one,decahydro-5a,8,10-trihydroxy-2-methyl-7,9-bis(methylamino)-, [2R-(2a,5ab,6ab,7b,8b,9b,10a,10aa,11ab)]- (9CI) structure
97187-32-1 structure
Product Name:Oxepino[2,3-b][1,4]benzodioxin-5(2H)-one,decahydro-5a,8,10-trihydroxy-2-methyl-7,9-bis(methylamino)-, [2R-(2a,5ab,6ab,7b,8b,9b,10a,10aa,11ab)]- (9CI)
CAS No:97187-32-1
MF:C15H26N2O7
MW:346.376144886017
CID:805672
PubChem ID:3035679
Update Time:2025-04-19

Oxepino[2,3-b][1,4]benzodioxin-5(2H)-one,decahydro-5a,8,10-trihydroxy-2-methyl-7,9-bis(methylamino)-, [2R-(2a,5ab,6ab,7b,8b,9b,10a,10aa,11ab)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Oxepino[2,3-b][1,4]benzodioxin-5(2H)-one,decahydro-5a,8,10-trihydroxy-2-methyl-7,9-bis(methylamino)-, [2R-(2a,5ab,6ab,7b,8b,9b,10a,10aa,11ab)]- (9CI)
    • (2R,5aR,6aR,7S,8S,9R,10S,10aR,11aS)-5a,8,10-trihydroxy-2-methyl-7,9-bis(methylamino)-2,3,4,6a,7,8,9,10,10a,11a-decahydrobenzo[1,2][1,4]dioxino[3,4-c]oxepin-5-one
    • homospectinomycin
    • Oxepino[2,3-b][1,4]benzodioxin-5(2H)-one,decahydro-5a,8,10-trihydroxy-2-methyl-7,9-bis(methylamino)-, [2R-(2a,5ab,6ab,7b,8b,9
    • D5YLV6TMN4
    • Oxepino(2,3-b)(1,4)benzodioxin-5(2H)-one, decahydro-5a,8,10-trihydroxy-2-methyl-7,9-bis(methylamino)-, (2R-(2alpha,5abeta,6abeta,7beta,8beta,9beta,10alpha,10aalpha,11beta))-
    • DTXSID70242758
    • (1R,3R,4S,5S,6R,7S,8R,10S,12R)-1,5,7-trihydroxy-12-methyl-4,6-bis(methylamino)-2,9,11-trioxatricyclo[8.5.0.03,8]pentadecan-15-one
    • Oxepino[2,3-b][1,4]benzodioxin-5(2H)-one, decahydro-5a,8,10-trihydroxy-2-methyl-7,9-bis(methylamino)-, [2R-(2alpha,5abeta,6abeta,7beta,8beta,9beta,10alpha,10aalpha,11abeta)]-
    • 97187-32-1
    • Inchi: 1S/C15H26N2O7/c1-6-4-5-7(18)15(21)14(22-6)23-13-11(20)8(16-2)10(19)9(17-3)12(13)24-15/h6,8-14,16-17,19-21H,4-5H2,1-3H3/t6-,8-,9+,10+,11+,12-,13-,14+,15+/m1/s1
    • InChI Key: QUCDOQYZEHOJNX-XLBYJKOOSA-N
    • SMILES: O1[C@]2(C(CC[C@@H](C)O[C@H]2O[C@@H]2[C@H]([C@@H]([C@@H]([C@@H]([C@@H]12)NC)O)NC)O)=O)O

Computed Properties

  • Exact Mass: 346.174
  • Monoisotopic Mass: 346.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -2.7
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • Density: 1.39
  • Boiling Point: 592.5°Cat760mmHg
  • Flash Point: 312.1°C
  • Refractive Index: 1.579

Oxepino[2,3-b][1,4]benzodioxin-5(2H)-one,decahydro-5a,8,10-trihydroxy-2-methyl-7,9-bis(methylamino)-, [2R-(2a,5ab,6ab,7b,8b,9b,10a,10aa,11ab)]- (9CI) Related Literature

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